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Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on [1-¹³Cgal]Lactose

Monohydrate, a stable isotope-labeled sugar crucial for a variety of research applications. This

document details the commercial availability, key specifications, and practical applications of

this compound, with a focus on its use in metabolic research and analytical methodologies.

Commercial Suppliers and Product Specifications
[1--¹³Cgal]Lactose Monohydrate is available from several reputable suppliers specializing in

isotopically labeled compounds for research purposes. The quality and specifications of the

product can vary between suppliers, making it essential for researchers to consider these

details when selecting a product for their specific application.

Below is a summary of key quantitative data from various commercial suppliers. Please note

that for some suppliers, specific data for [1--¹³Cgal]Lactose Monohydrate was not readily

available and data for a closely related product, D-Lactose-[glucose-¹³C₆] monohydrate, is

provided for comparison. Researchers are advised to request a certificate of analysis (CoA)

from their chosen supplier for the most accurate and lot-specific information.
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Supplier
Product
Name

CAS
Number

Isotopic
Purity

Chemical
Purity

Molecular
Formula

Molecular
Weight (
g/mol )

MedchemE

xpress

[1-

¹³Cgal]Lact

ose

monohydra

te

64044-51-

5

Not

specified

≥99% (by

HPLC for

similar

products)

C₁₁¹³CH₂₄

O₁₂
361.30

Sigma-

Aldrich

D-Lactose-

1-¹³C

monohydra

te

287100-

62-3

99 atom %

¹³C[1]

≥99%

(HPLC)[1]

¹³CC₁₁H₂₂

O₁₁·H₂O
361.30[1]

Omicron

Biochemic

als, Inc.

[1-

¹³Cgal]lacto

se

monohydra

te

64044-51-

5

(unlabeled)

Not

specified

High

Purity[2]

¹³CC₁₁H₂₂

O₁₁·H₂O
361.31[2]

CymitQuim

ica

[1-

¹³Cgal]Lact

ose

Monohydra

te

64044-51-

5

Not

specified

Not

specified

C₁₁¹³CH₂₂

O₁₁·H₂O
361.304

BOC

Sciences

D-Lactose-

[glucose-

¹³C₆]

monohydra

te

64044-51-

5

(unlabeled)

98% atom

¹³C
98% by CP

C₆¹³C₆H₂₂

O₁₁·H₂O
366.27

Synthesis of [1-¹³Cgal]Lactose Monohydrate
The synthesis of isotopically labeled sugars like [1-¹³Cgal]Lactose Monohydrate is a multi-step

process that requires careful control of chemical reactions to ensure the specific incorporation

of the ¹³C isotope at the desired position. A general approach for the synthesis of D-Galactose-
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1-¹³C, a precursor for [1-¹³Cgal]Lactose, starts with a ¹³C-labeled starting material such as

nitromethane-¹³C.[3]

Below is a generalized workflow for the synthesis of [1-¹³Cgal]Lactose Monohydrate.
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General Synthesis Workflow of [1-13Cgal]Lactose Monohydrate

[1-13C]Nitromethane
(Starting Material)

Condensation with
Arabinose

Formation of Nitroalditols
([1-13C]Nitro-D-Galactitol and [1-13C]Nitro-D-Talitol)

Separation of Epimers

Conversion to [1-13C]D-Galactose

Enzymatic or Chemical Coupling
with D-Glucose derivative

Formation of [1-13Cgal]Lactose

Purification and Crystallization

[1-13Cgal]Lactose Monohydrate
(Final Product)

Click to download full resolution via product page

A generalized workflow for the synthesis of [1-13Cgal]Lactose Monohydrate.
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Experimental Protocols
[1-¹³Cgal]Lactose Monohydrate is a versatile tool in various analytical and metabolic studies. Its

primary application is as a tracer to follow the metabolic fate of the galactose moiety of lactose

or as an internal standard for the quantification of unlabeled lactose.

Quantification of Lactose in Dairy Products by UHPLC-
MS
This method utilizes [¹³C₆]lactose monohydrate as an internal standard for the accurate

quantification of lactose in various dairy matrices. A similar principle applies when using [1-

¹³Cgal]Lactose Monohydrate.

Methodology:

Standard Preparation:

Prepare a stock solution of [1-¹³Cgal]Lactose Monohydrate in high-purity water.

Prepare a series of calibration standards by serially diluting a stock solution of unlabeled

lactose monohydrate.

Spike each calibration standard and sample with a fixed concentration of the [1-

¹³Cgal]Lactose Monohydrate internal standard solution.

Sample Preparation:

Accurately weigh the dairy product sample into a volumetric flask.

For solid samples, add an ethanol/water mixture. For liquid samples, add ethanol followed

by an ethanol/water mixture.

Sonicate the mixture in a heated water bath (e.g., 60°C) for 25 minutes.

Precipitate proteins and fats using Carrez reagents 1 and 2.

Add acetonitrile to further precipitate interfering substances.
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Bring the solution to the final volume with an ethanol/water mixture.

Centrifuge the sample to pellet the precipitate.

Filter the supernatant through a 0.2 µm syringe filter.

Add the internal standard to the filtered sample extract.

UHPLC-MS Analysis:

UHPLC System: A high-performance liquid chromatography system capable of gradient

elution.

Column: A suitable column for carbohydrate analysis, such as an amide-based column.

Mobile Phase: A gradient of acetonitrile and water with a suitable modifier (e.g.,

ammonium hydroxide) is typically used.

Mass Spectrometer: A mass spectrometer equipped with an electrospray ionization (ESI)

source operating in negative ion mode.

Detection: Monitor the specific mass-to-charge ratios (m/z) for both unlabeled lactose and

[1-¹³Cgal]Lactose.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of unlabeled lactose to

the peak area of the [1-¹³Cgal]Lactose internal standard against the concentration of the

lactose standards.

Quantify the amount of lactose in the samples by interpolating the peak area ratios from

the calibration curve.
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Experimental Workflow for Lactose Quantification by UHPLC-MS

Sample & Standard Preparation

UHPLC-MS Analysis

Data Processing

Prepare Lactose Standards

Spike Standards with IS

Prepare [1-13Cgal]Lactose IS Stock

Inject Sample

Weigh Dairy Sample

Extraction & Precipitation

Centrifugation & Filtration

Spike Sample with IS

Chromatographic Separation

Mass Spectrometric Detection
(Monitoring m/z of Lactose & IS)

Peak Integration

Calculate Peak Area Ratios

Generate Calibration Curve

Quantify Lactose in Sample
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Workflow for quantifying lactose in dairy products using an internal standard.
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Metabolic Applications
A key application of [1-¹³Cgal]Lactose Monohydrate is in tracing the metabolic fate of galactose

in vivo. When ingested, lactose is hydrolyzed by the enzyme lactase in the small intestine into

glucose and galactose. The ¹³C label on the galactose moiety allows researchers to track its

absorption and subsequent incorporation into various metabolic pathways.

In Vivo Labeling of Human Milk Oligosaccharides
(HMOs)
Studies have shown that orally administered ¹³C-labeled galactose is absorbed and utilized by

the mammary gland for the synthesis of lactose and more complex human milk

oligosaccharides (HMOs).[4] This provides a powerful tool to study the biosynthesis of these

important components of human milk and their subsequent metabolic fate in infants.

The following diagram illustrates the metabolic pathway of the ¹³C label from ingested [1-

¹³Cgal]Lactose.
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Metabolic Fate of [1-13Cgal]Lactose in the Mammary Gland

Oral Ingestion of
[1-13Cgal]Lactose

Hydrolysis by Lactase
(Small Intestine)

[1-13C]Galactose

GlucoseAbsorption into Bloodstream

Lactose Synthase

Uptake by Mammary Gland

UDP-[1-13C]Galactose

Glycosyltransferases

[1-13Cgal]Lactose
(in Milk)

[1-13C]Human Milk Oligosaccharides
(in Milk)
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Simplified pathway of [1-13Cgal]Lactose metabolism in the mammary gland.
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Conclusion
[1-¹³Cgal]Lactose Monohydrate is an invaluable tool for researchers in the fields of food

science, nutrition, and drug development. Its use as an internal standard allows for the

accurate quantification of lactose, while its application as a metabolic tracer provides deep

insights into the complex pathways of carbohydrate metabolism. When selecting this

compound, researchers should carefully consider the purity and specifications offered by

different commercial suppliers to ensure the reliability and accuracy of their experimental

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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